Cas no 1806726-88-4 (Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806726-88-4
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4834120
• Update Time: 2025-06-09

Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F3INO4/c1-3-18-9(16)6-8(19-10(11,12)13)7(17-2)5(14)4-15-6/h4H,3H2,1-2H3
• InChI Key： ZRTOKSFZEBHSEC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OCC)C(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806726-88-4)

Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806726-88-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique iodo, methoxy, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an ethyl carboxylate moiety, enhances its reactivity, making it a valuable building block in modern organic chemistry.

The growing interest in pyridine-based compounds like Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate is driven by their applications in drug discovery and crop protection. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and antimicrobial agents, topics frequently searched in academic and industrial databases. The compound’s trifluoromethoxy group is a hotspot in medicinal chemistry due to its ability to improve metabolic stability and bioavailability, aligning with current trends in fluorinated pharmaceuticals.

From a synthetic perspective, CAS No. 1806726-88-4 is often explored for its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocycles. These reactions are widely discussed in forums and publications, reflecting their relevance in green chemistry and catalysis. The compound’s iodo substituent further facilitates functionalization, enabling the creation of diverse molecular architectures.

In agrochemical applications, Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate is investigated for its role in designing novel pesticides and herbicides. The methoxy and trifluoromethoxy groups contribute to enhanced lipophilicity, a property critical for membrane penetration in target organisms. This aligns with the industry’s focus on sustainable pest control solutions, a topic frequently queried in search engines.

Analytical studies of CAS No. 1806726-88-4 emphasize its characterization via NMR spectroscopy, mass spectrometry, and HPLC, techniques commonly searched by chemists for quality control. The compound’s stability under various conditions is also a subject of interest, particularly for researchers optimizing storage protocols and handling procedures.

As the demand for high-value intermediates grows, Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate stands out for its adaptability in structure-activity relationship (SAR) studies. Its incorporation into drug candidates and agrochemical leads underscores its importance in R&D pipelines worldwide. Future directions may explore its use in bioconjugation or proteolysis-targeting chimeras (PROTACs), cutting-edge areas in chemical biology.

In summary, Ethyl 5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806726-88-4) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its multifaceted applications, coupled with its alignment with trending research themes, ensure its continued relevance in scientific advancements.